N-benzyl-N-methyl-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide

• Molecular Formula: C24H26N2O3S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: N-benzyl-N-methyl-4-[(2-methylphenyl)methyl-methylsulfonylamino]benzamide
• InChI: InChI=1S/C24H26N2O3S/c1-19-9-7-8-12-22(19)18-26(30(3,28)29)23-15-13-21(14-16-23)24(27)25(2)17-20-10-5-4-6-11-20/h4-16H,17-18H2,1-3H3
• InChI Key: CWLVPSIMJHGHDG-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN(C2=CC=C(C=C2)C(=O)N(C)CC3=CC=CC=C3)S(=O)(=O)C

Description

N-benzyl-N-methyl-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide is a chemical compound that belongs to the family of benzamides. It is a synthetic compound that has been extensively studied for its potential use in scientific research.

Scientific Research Applications

N-benzyl-N-methyl-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide has been studied for its potential use in various scientific research applications. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The exact mechanism of action of N-benzyl-N-methyl-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response and cancer cell growth.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. It has also been found to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of prostaglandins, which are mediators of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-benzyl-N-methyl-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide in lab experiments is its potential use in the treatment of pain and inflammation. It has also been found to be effective in inhibiting the growth of cancer cells in vitro. However, one of the limitations of using this compound is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of N-benzyl-N-methyl-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide. One possible direction is to further study its potential use in the treatment of pain and inflammation. Another direction is to investigate its potential use in the treatment of cancer, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to investigate the potential toxicity of this compound and its effects on other physiological processes.

Synthesis Methods

The synthesis of N-benzyl-N-methyl-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide involves the reaction of N-benzyl-4-aminobenzoic acid with 2-methylbenzyl chloride in the presence of a base such as sodium hydride. This reaction results in the formation of N-benzyl-N-methyl-4-[(2-methylbenzyl)amino]benzamide, which is then treated with methylsulfonyl chloride to obtain the final product.